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Compound of Interest

Compound Name: Desmethyl Erlotinib-d4-1

Cat. No.: B15622674

Get Quote

For researchers, scientists, and drug development professionals engaged in the

pharmacokinetic and metabolic studies of Erlotinib, the accurate quantification of its active

metabolite, Desmethyl Erlotinib (OSI-420), is critical. This guide provides a comparative

overview of published liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods

for the determination of Desmethyl Erlotinib in biological matrices. While Desmethyl Erlotinib-
d4-1 serves as an ideal internal standard for such assays, this guide focuses on the linearity

and range established for the quantification of the unlabeled analyte, Desmethyl Erlotinib.

Performance Comparison of LC-MS/MS Methods
The following table summarizes the key performance characteristics of various validated

methods for the quantification of Desmethyl Erlotinib, providing a clear comparison of their

linear ranges and limits of quantification.
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Method
Reference

Matrix
Linear
Range
(ng/mL)

LLOQ
(ng/mL)

ULOQ
(ng/mL)

Internal
Standard

Svedberg et

al. (2015)[1]

[2]

Human

Plasma
0.5 - 500 0.5 500 OSI-597

Rood et al.

(2021)[3][4]

[5]

Human

Plasma
1 - 1000 1 1000 ¹³C₆-OSI-420

Rood et al.

(2021) - High

Sensitivity[3]

[4][5]

Human

Plasma
0.1 - 1000 0.1 1000 ¹³C₆-OSI-420

Titier et al.

(2008) (as

cited in Rood

et al., 2021)

[6]

Human

Plasma
5 - 2500 5 2500 Erlotinib-¹³C₆

Svedberg et

al. (2015) -

Didesmethyl

Erlotinib[1][2]

Human

Plasma
0.15 - 10 0.15 10 OSI-597

Note: LLOQ (Lower Limit of Quantification), ULOQ (Upper Limit of Quantification). Desmethyl

Erlotinib is also known as OSI-420.

Experimental Protocols
Detailed methodologies are crucial for replicating and comparing analytical methods. Below are

summaries of the experimental protocols from the cited literature.

Method 1: Svedberg et al. (2015)[1][2]
Sample Preparation: Protein precipitation.
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Chromatography:

Column: BEH XBridge C18 (100 x 2.1 mm, 1.7 µm).

Mobile Phase: Gradient elution with acetonitrile and 5 mM ammonium acetate.

Flow Rate: 0.7 mL/min.

Run Time: 7 minutes.

Mass Spectrometry:

Instrument: Waters Xevo triple quadrupole mass spectrometer.

Ionization: Not specified, but typically Electrospray Ionization (ESI) for this type of

analysis.

Detection: Multiple Reaction Monitoring (MRM).

Method 2: Rood et al. (2021)[3][4][5]
Sample Preparation: Simple "crash, dilute, and shoot" with acetonitrile.

Chromatography:

System: More sensitive Sciex QTRAP5500 system.

Run Time: 4.5 minutes.

Mass Spectrometry:

Instrument: Sciex QTRAP5500.

Ionization: Not specified, likely ESI.

Detection: MRM.

Method 3: Titier et al. (2008)[6]
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Sample Preparation: Not detailed in the provided search results.

Chromatography:

System: HPLC-MS/MS.

Mass Spectrometry:

Instrument: Not detailed in the provided search results.

Visualizing the Analytical Workflow
A generalized workflow for the quantification of Desmethyl Erlotinib using an internal standard

like Desmethyl Erlotinib-d4-1 is depicted below. This process ensures accuracy and

reproducibility by correcting for variations during sample processing and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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